Cas no 2172599-50-5 (1-(4-methoxybutyl)-5-(methoxymethyl)-1H-1,2,3-triazol-4-ylmethanamine)

• Product Name: 1-(4-methoxybutyl)-5-(methoxymethyl)-1H-1,2,3-triazol-4-ylmethanamine
• CAS No: 2172599-50-5
• MF: C₁₀H₂₀N₄O₂
• MW: 228.291401863098
• CID: 6326689
• PubChem ID: 165847779
• Update Time: 2025-05-19

1-(4-methoxybutyl)-5-(methoxymethyl)-1H-1,2,3-triazol-4-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(4-methoxybutyl)-5-(methoxymethyl)-1H-1,2,3-triazol-4-ylmethanamine
• 2172599-50-5
• EN300-1595571
• [1-(4-methoxybutyl)-5-(methoxymethyl)-1H-1,2,3-triazol-4-yl]methanamine

• Inchi： 1S/C10H20N4O2/c1-15-6-4-3-5-14-10(8-16-2)9(7-11)12-13-14/h3-8,11H2,1-2H3
• InChI Key： OHPAOVXCUYDGTA-UHFFFAOYSA-N
• SMILES： O(C)CCCCN1C(COC)=C(CN)N=N1

Computed Properties

• Exact Mass: 228.15862589g/mol
• Monoisotopic Mass: 228.15862589g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 8
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 75.2Ų

Additional information on 1-(4-methoxybutyl)-5-(methoxymethyl)-1H-1,2,3-triazol-4-ylmethanamine

Professional Introduction to Compound with CAS No. 2172599-50-5 and Product Name: 1-(4-methoxybutyl)-5-(methoxymethyl)-1H-1,2,3-triazol-4-ylmethanamine

The compound with the CAS number 2172599-50-5 and the product name 1-(4-methoxybutyl)-5-(methoxymethyl)-1H-1,2,3-triazol-4-ylmethanamine represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their unique structural features and potential biological activities. The presence of a triazole ring and a tetrahydroxybutyl side chain makes this molecule particularly intriguing for further investigation.

In recent years, there has been a growing interest in the development of novel scaffolds for drug discovery. The triazole moiety, known for its stability and versatility, has been extensively explored in medicinal chemistry. Its incorporation into bioactive molecules often enhances pharmacokinetic properties and binding affinity to biological targets. The specific arrangement of functional groups in 1-(4-methoxybutyl)-5-(methoxymethyl)-1H-1,2,3-triazol-4-ylmethanamine suggests potential interactions with enzymes or receptors that could be exploited for therapeutic purposes.

The 4-methoxybutyl group and the methoxymethyl substituent on the triazole ring contribute to the compound's overall solubility and metabolic stability. These features are critical for ensuring that the molecule can reach its target site of action effectively and maintain its integrity during biological processes. The combination of these structural elements makes this compound a promising candidate for further pharmacological evaluation.

Recent studies in computational chemistry have highlighted the importance of molecular flexibility in drug design. The conformational adaptability of 1-(4-methoxybutyl)-5-(methoxymethyl)-1H-1,2,3-triazol-4-ylmethanamine could be leveraged to optimize binding interactions with biological targets. Molecular dynamics simulations have shown that the compound can adopt multiple stable conformations, which may enhance its ability to interact with proteins or nucleic acids.

Moreover, the presence of multiple hydroxyl groups in the side chain suggests potential interactions with hydrophobic pockets or polar residues in biological targets. This feature could be particularly useful for designing molecules with enhanced binding affinity or selectivity. The methoxymethyl group, in particular, may contribute to hydrogen bonding capabilities, further stabilizing interactions with biological targets.

Current research in medicinal chemistry emphasizes the need for multifunctional compounds that can address multiple targets or pathways simultaneously. The structural features of 1-(4-methoxybutyl)-5-(methoxymethyl)-1H-1,2,3-triazol-4-ylmethanamine make it a candidate for such applications. For instance, its ability to interact with both enzymatic and non-enzymatic targets could be exploited in the development of dual-action therapeutics.

In addition to its structural attributes, the compound's synthetic accessibility is another important factor in its potential utility. Advances in synthetic methodologies have made it possible to construct complex molecules like 1-(4-methoxybutyl)-5-(methoxymethyl)-1H-1,2,3-triazol-4-ylmethanamine with high efficiency and precision. This accessibility allows for rapid screening and optimization of derivatives with improved pharmacological properties.

The triazole ring itself has been studied extensively for its antimicrobial and anti-inflammatory properties. While these applications are well-documented, there is still significant room for exploration regarding its potential in other therapeutic areas. The specific modifications present in 1-(4-methoxybutyl)-5-(methoxymethyl)-1H-1,2,3-triazol-4-ylmethanamine may unlock new therapeutic possibilities that have not yet been fully investigated.

Recent patents and scientific literature have begun to highlight novel applications of triazole-based compounds in areas such as cancer therapy and neurodegenerative diseases. The structural motifs present in this compound align well with those reported to exhibit promising biological activity in these contexts. Further investigation could reveal new mechanisms of action or therapeutic benefits.

The tetrahydroxybutyl side chain is another key feature that warrants detailed study. Its ability to modulate solubility and metabolic stability could be exploited to improve drug delivery systems or enhance bioavailability. Additionally, the presence of multiple hydroxyl groups provides opportunities for derivatization into prodrugs or analogs with tailored pharmacokinetic profiles.

In conclusion, 1-(4-methoxybutyl)-5-(methoxymethyl)-1H-1,2,3-triazol-4-ylmethanamine represents a promising lead compound for further pharmaceutical development. Its unique structural features—particularly the combination of a triazole ring and a tetrahydroxybutyl side chain—make it an attractive candidate for exploring new therapeutic applications. With ongoing advancements in synthetic chemistry and computational modeling, this compound holds significant potential for contributing to future medical breakthroughs.